(8α,14β,17β,21β)-B':A'-Neogammacer-13(18)-en-3β-ol
(8α,14β,17β,21β)-B':A'-Neogammacer-13(18)-en-3β-ol
Brand Name:
Vulcanchem
CAS No.:
106973-34-6
VCID:
VC0008661
InChI:
InChI=1S/C30H50O/c1-19(2)20-9-10-21-22-11-12-24-28(6)15-14-25(31)26(3,4)23(28)13-16-30(24,8)29(22,7)18-17-27(20,21)5/h19-20,23-25,31H,9-18H2,1-8H3/t20-,23-,24+,25-,27-,28-,29-,30-/m0/s1
SMILES:
CC(C)C1CCC2=C3CCC4C5(CCC(C(C5CCC4(C3(CCC12C)C)C)(C)C)O)C
Molecular Formula:
C30H50O
Molecular Weight:
426.7 g/mol
(8α,14β,17β,21β)-B':A'-Neogammacer-13(18)-en-3β-ol
CAS No.: 106973-34-6
Main Products
VCID: VC0008661
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol
| CAS No. | 106973-34-6 |
|---|---|
| Product Name | (8α,14β,17β,21β)-B':A'-Neogammacer-13(18)-en-3β-ol |
| Molecular Formula | C30H50O |
| Molecular Weight | 426.7 g/mol |
| IUPAC Name | (3S,3aS,5aR,5bS,7aR,9S,11aR,11bR)-3a,5a,5b,8,8,11a-hexamethyl-3-propan-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13-tetradecahydrocyclopenta[a]chrysen-9-ol |
| Standard InChI | InChI=1S/C30H50O/c1-19(2)20-9-10-21-22-11-12-24-28(6)15-14-25(31)26(3,4)23(28)13-16-30(24,8)29(22,7)18-17-27(20,21)5/h19-20,23-25,31H,9-18H2,1-8H3/t20-,23-,24+,25-,27-,28-,29-,30-/m0/s1 |
| Standard InChIKey | HJJIKWDBPMITIM-OABUCADMSA-N |
| Isomeric SMILES | CC(C)[C@@H]1CCC2=C3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@@]4([C@]3(CC[C@@]12C)C)C)(C)C)O)C |
| SMILES | CC(C)C1CCC2=C3CCC4C5(CCC(C(C5CCC4(C3(CCC12C)C)C)(C)C)O)C |
| Canonical SMILES | CC(C)C1CCC2=C3CCC4C5(CCC(C(C5CCC4(C3(CCC12C)C)C)(C)C)O)C |
| PubChem Compound | 15625672 |
| Last Modified | Nov 11 2021 |
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